Cas no 101077-08-1 (2-Oxazolamine,4,5-dihydro-N-(2-phenylcyclopropyl)-)

• Product name: 2-Oxazolamine,4,5-dihydro-N-(2-phenylcyclopropyl)-
• CAS No: 101077-08-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 172881
• PubChem ID: 58171

2-Oxazolamine,4,5-dihydro-N-(2-phenylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine,4,5-dihydro-N-(2-phenylcyclopropyl)-
• N-(2-phenylcyclopropyl)-4,5-dihydro-1,3-oxazol-2-amine
• 2-(2-Phenyl-1-cyclopropylamino)-2-oxazoline
• AC1L1OFB
• AC1Q4UJ1
• CYCLOPROPYLAMINE, N-(2-OXAZOLIN-2-YL)-2-PHENYL-
• LS-58820
• N-(2-Oxazolin-2-yl)-2-phenylcyclopropylamine
• NSC160006
• NSC-160006
• Oxazole, 4,5-dihydro-2-(2-phenyl-1-cyclopropylamino)-
• DTXSID40905929
• 101077-08-1

• Inchi： InChI=1S/C12H14N2O/c1-2-4-9(5-3-1)10-8-11(10)14-12-13-6-7-15-12/h1-5,10-11H,6-8H2,(H,13,14)
• InChI Key： OXLVPXCJOFNLRS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C2CC2NC2=NCCO2)C=C1

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 33.62